Cas no 71593-05-0 ((3R)-3-[(Z)-3-[(1S,3R,4R)-4-Ethenyl-4-methyl-3-prop-1-en-2-ylcyclohexyl]but-2-enyl]-2,2-dimethyloxirane)

• Product name: (3R)-3-[(Z)-3-[(1S,3R,4R)-4-Ethenyl-4-methyl-3-prop-1-en-2-ylcyclohexyl]but-2-enyl]-2,2-dimethyloxirane
• CAS No: 71593-05-0
• MF: C₂₀H₃₂O
• MW: 288.467486381531
• CID: 2670917

(3R)-3-[(Z)-3-[(1S,3R,4R)-4-Ethenyl-4-methyl-3-prop-1-en-2-ylcyclohexyl]but-2-enyl]-2,2-dimethyloxirane Chemical and Physical Properties

Names and Identifiers

• (R)-3-[3-[(1S)-4β-Vinyl-4-methyl-3α-isopropenylcyclohexan-1α-yl]-2-butenyl]-2,2-dimethyloxirane
• (3R)-3-[(Z)-3-[(1S,3R,4R)-4-Ethenyl-4-methyl-3-prop-1-en-2-ylcyclohexyl]but-2-enyl]-2,2-dimethyloxir
• (3R)-3-[(Z)-3-[(1S,3R,4R)-4-Ethenyl-4-methyl-3-prop-1-en-2-ylcyclohexyl]but-2-enyl]-2,2-dimethyloxirane

• Inchi： 1S/C20H32O/c1-8-20(7)12-11-16(13-17(20)14(2)3)15(4)9-10-18-19(5,6)21-18/h8-9,16-18H,1-2,10-13H2,3-7H3/b15-9-/t16-,17+,18+,20-/m0/s1
• InChI Key： PLMPUHCOGGTVIR-BUHLXWHESA-N
• SMILES： O1[C@H](C/C=C(/C)\[C@H]2CC[C@@](C=C)(C)[C@@H](C(=C)C)C2)C1(C)C

Computed Properties

• Exact Mass: 288.245
• Monoisotopic Mass: 288.245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Elemane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Elemane sesquiterpenoids